Cas no 1250675-94-5 (2-chloro-6,7-dimethoxy-3-methylquinoxaline)

• Product Name: 2-chloro-6,7-dimethoxy-3-methylquinoxaline
• CAS No: 1250675-94-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4581708
• PubChem ID: 62383991
• Update Time: 2025-06-15

2-chloro-6,7-dimethoxy-3-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7-dimethoxy-3-methylquinoxaline
• Quinoxaline, 2-chloro-6,7-dimethoxy-3-methyl-

• Inchi： 1S/C11H11ClN2O2/c1-6-11(12)14-8-5-10(16-3)9(15-2)4-7(8)13-6/h4-5H,1-3H3
• InChI Key： JGUDHAPOBBIRON-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)N=C(C)C=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-chloro-6,7-dimethoxy-3-methylquinoxaline

Comprehensive Overview of 2-Chloro-6,7-dimethoxy-3-methylquinoxaline (CAS No. 1250675-94-5): Properties, Applications, and Industry Insights

2-Chloro-6,7-dimethoxy-3-methylquinoxaline (CAS No. 1250675-94-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The quinoxaline core, substituted with chloro, dimethoxy, and methyl groups, offers a versatile scaffold for designing bioactive molecules. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted drug discovery.

In recent years, the demand for functionalized quinoxaline derivatives has surged, driven by their role in developing next-generation therapeutics. The compound's electron-rich aromatic system enables selective interactions with biological targets, making it valuable for structure-activity relationship (SAR) studies. Analytical techniques like HPLC purification and NMR characterization are critical for ensuring the purity of this intermediate, a topic frequently searched by synthetic chemists optimizing reaction protocols.

The dimethoxy substitution pattern in 2-chloro-6,7-dimethoxy-3-methylquinoxaline enhances solubility in organic solvents, a property highly relevant for high-throughput screening applications. Industry reports highlight its utility in constructing covalent organic frameworks (COFs), addressing the growing interest in porous materials for catalysis. Environmental scientists also investigate its biodegradation pathways, reflecting broader concerns about sustainable chemical design.

From a synthetic perspective, the chloro group at position 2 serves as a reactive handle for cross-coupling reactions, particularly Buchwald-Hartwig aminations frequently discussed in catalysis forums. Patent literature reveals its incorporation into LED-emitting materials, connecting to the booming optoelectronics sector. Quality control protocols emphasize residual solvent analysis, a key consideration for regulatory compliance in API manufacturing.

Emerging studies explore the compound's potential in metal-organic complexes for photovoltaic applications, tapping into renewable energy trends. Its crystallographic data (often queried in material science databases) reveals π-stacking interactions that influence solid-state properties. The methyl group at position 3 provides steric tuning capabilities, a design strategy increasingly important in fragment-based drug discovery.

Supply chain analysts note stable availability of 2-chloro-6,7-dimethoxy-3-methylquinoxaline from specialty chemical producers, with technical specifications focusing on isomeric purity (>98%). Recent publications describe its use in fluorescent probes for cellular imaging, coinciding with advancements in bioanalytical techniques. Storage recommendations typically suggest argon-protected conditions to maintain stability, a practical consideration for laboratory handling.

In computational chemistry, the compound's molecular electrostatic potential maps are studied to predict binding affinities, reflecting the integration of AI-assisted drug design methodologies. Process chemists have developed continuous flow synthesis methods to improve yield, addressing green chemistry principles. The CAS No. 1250675-94-5 consistently appears in structure-activity databases, underscoring its relevance in medicinal chemistry optimization campaigns.